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Compound of Interest

Compound Name: Ticlopidine

Cat. No.: B1205844 Get Quote

For researchers and drug development professionals, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility.

Ticlopidine, an antiplatelet agent, requires careful handling and specific disposal procedures

due to its potential hazards. This guide provides a comprehensive, step-by-step plan for the

safe and compliant disposal of ticlopidine waste.

Understanding the Hazard Profile
Ticlopidine hydrochloride is classified as hazardous, being harmful if swallowed and causing

serious eye damage.[1] A crucial consideration in its disposal is its high aquatic toxicity; it is

categorized as very toxic to aquatic life with long-lasting effects.[1] This underscores the

importance of preventing its release into the environment. Consequently, ticlopidine waste

must be managed as hazardous pharmaceutical waste.

Quantitative Hazard Data
The following table summarizes key hazard information for ticlopidine hydrochloride, which

should be applied to its disposal procedures.
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Parameter Value

Acute Oral Toxicity (LD50, rat) 1,780 mg/kg

Acute Oral Toxicity (LD50, mouse) 600 mg/kg

Aquatic Hazard (Acute) Category 1 (Very toxic to aquatic life)

Aquatic Hazard (Chronic)
Category 1 (Very toxic to aquatic life with long

lasting effects)

Eye Damage Category 1 (Causes serious eye damage)

Step-by-Step Disposal Protocol for Ticlopidine
Adherence to a strict disposal protocol is mandatory to mitigate risks and ensure regulatory

compliance with agencies such as the Environmental Protection Agency (EPA) and the Drug

Enforcement Administration (DEA).[2][3]

1. Personal Protective Equipment (PPE): Before handling ticlopidine for disposal, always wear

appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant

gloves.[1]

2. Waste Segregation: Ticlopidine waste must be segregated from general and non-

hazardous waste streams at the point of generation.[1] This is a critical first step in proper

hazardous waste management.

3. Containerization:

Solid Waste: Place solid ticlopidine, along with any contaminated materials such as

weighing paper, gloves, and vials, into a primary container that is sealable and robust. This

primary container should then be placed within a designated hazardous pharmaceutical

waste container.[1] These are often color-coded, with black containers typically used for

RCRA hazardous pharmaceutical waste.

Liquid Waste: Solutions containing ticlopidine should never be disposed of down the drain.

[1][3] Collect liquid waste in a compatible, sealed, and clearly labeled hazardous waste
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container. The EPA's ban on sewering hazardous waste pharmaceuticals has been in effect

nationwide since August 21, 2019.[4]

4. Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the chemical name "Ticlopidine," and the associated hazards (e.g., "Toxic," "Environmental

Hazard").[1] Proper labeling is mandated by OSHA's Hazard Communication Standard.[5]

5. Storage: Store the sealed hazardous waste container in a designated, secure area. This

area should be away from incompatible materials, drains, and general laboratory traffic while

awaiting pickup.

6. Final Disposal: Arrange for the collection of the hazardous waste by a licensed and certified

hazardous waste disposal company.[1] These specialized companies ensure that the waste is

transported, treated, and disposed of in accordance with all federal and state regulations,

typically through incineration at a permitted facility.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of ticlopidine waste.
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Caption: Workflow for the safe disposal of Ticlopidine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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